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Compound of Interest

Compound Name:
3-Chloro-2,4,5-

trifluorobenzaldehyde

CAS No.: 101513-80-8

Cat. No.: B008590

Get Quote

An In-depth Technical Guide to 3-Chloro-2,4,5-trifluorobenzaldehyde

Introduction
3-Chloro-2,4,5-trifluorobenzaldehyde is a poly-halogenated aromatic aldehyde that serves as

a highly versatile and valuable building block in modern synthetic chemistry. Its unique

substitution pattern, featuring an electron-withdrawing aldehyde group and a combination of

chloro and fluoro substituents, imparts a distinct chemical reactivity profile. This guide provides

a comprehensive technical overview of its chemical properties, spectroscopic signature,

reactivity, synthesis, and applications, with a focus on its utility for researchers, chemists, and

professionals in drug development. The strategic placement of halogen atoms makes this

intermediate particularly relevant in the synthesis of complex pharmaceuticals and advanced

agrochemicals, where such motifs are known to enhance metabolic stability and biological

activity.

Section 1: Core Chemical and Physical Properties
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A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in synthesis. 3-Chloro-2,4,5-trifluorobenzaldehyde is identified by a unique set of

chemical descriptors and physical characteristics.

Chemical Identifiers
The compound is unambiguously defined by the following identifiers:

CAS Number: 101513-80-8[1][2]

Molecular Formula: C₇H₂ClF₃O[1][2]

Molecular Weight: 194.54 g/mol [1][2]

IUPAC Name: 3-chloro-2,4,5-trifluorobenzaldehyde

Canonical SMILES: C1=C(C(=C(C(=C1F)Cl)F)F)C=O[2]

InChI Key: Information not readily available in search results.

InChI: Information not readily available in search results.

Physical Properties
The physical state and solubility of 3-Chloro-2,4,5-trifluorobenzaldehyde dictate its handling,

storage, and reaction conditions. While specific experimental data for this exact isomer is not

consistently published, properties can be inferred from its structure and data for related

compounds.
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Property Value Source/Reference

Appearance
Expected to be a white to light

yellow solid or liquid.

Inferred from similar

compounds like 3-Chloro-

2,4,6-trifluorobenzaldehyde.[3]

Melting Point

57-59 °C (for the related

isomer 3-Chloro-2,4,6-

trifluorobenzaldehyde)

[3]

Boiling Point

Data not available. Expected

to be elevated due to

molecular weight and polarity.

N/A

Solubility

Expected to be soluble in

common organic solvents

(e.g., THF, Dichloromethane,

Ethyl Acetate) and insoluble in

water.

General chemical principles.

Section 2: Spectroscopic Analysis and Structural
Elucidation
Spectroscopic analysis is critical for confirming the identity, purity, and structure of synthetic

intermediates. The following section details the expected spectral characteristics for 3-Chloro-
2,4,5-trifluorobenzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The spectrum is expected to be simple, dominated by two key signals. The

aldehyde proton (-CHO) should appear as a singlet significantly downfield, typically in the

range of δ 9.8-10.2 ppm. The single aromatic proton at the C6 position will appear as a

multiplet, likely a doublet of doublet of doublets (ddd), due to coupling with the three adjacent

fluorine atoms.

¹³C NMR: The carbonyl carbon of the aldehyde group is expected to produce a signal around

δ 185-190 ppm. The seven aromatic carbons will appear as distinct signals, with their

chemical shifts and multiplicities heavily influenced by the attached halogen substituents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=31467&ExtHyperLink=1
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=31467&ExtHyperLink=1
https://www.benchchem.com/product/b008590/docs?utm_src=pdf-body#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590/docs?utm_src=pdf-body#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Large one-bond carbon-fluorine coupling constants (¹JCF ≈ 240-260 Hz) are expected for

C2, C4, and C5, while smaller two- and three-bond couplings will further split the signals.

¹⁹F NMR: Three distinct signals are anticipated, one for each fluorine atom on the aromatic

ring. These signals will exhibit mutual coupling (ortho, meta) and coupling to the aromatic

proton (H6), providing definitive structural information.

Infrared (IR) Spectroscopy
The IR spectrum provides clear evidence of the key functional groups. A strong, sharp

absorption band characteristic of the aldehyde C=O stretch is expected around 1700-1720

cm⁻¹. Other significant peaks include C-H stretching for the aldehyde proton (around 2820

cm⁻¹ and 2720 cm⁻¹) and the aromatic C-H stretch (around 3100 cm⁻¹). The fingerprint region

(below 1500 cm⁻¹) will contain complex absorptions corresponding to C-F and C-Cl stretching

vibrations.

Mass Spectrometry (MS)
Under electron ionization (EI), the mass spectrum will show a molecular ion peak (M⁺) at m/z

194. A characteristic isotopic peak (M+2) at m/z 196, with an intensity approximately one-third

of the M⁺ peak, will confirm the presence of a single chlorine atom. Common fragmentation

pathways would include the loss of the formyl radical (•CHO), a chlorine radical (•Cl), and

fluorine atoms.

Section 3: Chemical Reactivity and Synthetic
Applications
The synthetic utility of 3-Chloro-2,4,5-trifluorobenzaldehyde stems from the reactivity of its

two primary components: the aldehyde functional group and the electron-deficient aromatic

ring.

Aldehyde Group Reactivity
The aldehyde group is a potent electrophile, rendered even more reactive by the electron-

withdrawing effects of the five halogen substituents on the ring. This makes it an excellent

substrate for a wide range of classical aldehyde transformations:
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Nucleophilic Addition: Reacts readily with organometallic reagents (e.g., Grignard,

organolithium) to form secondary alcohols.

Condensation Reactions: Serves as a key partner in Knoevenagel, Wittig, and Horner-

Wadsworth-Emmons reactions to form carbon-carbon double bonds, enabling the synthesis

of complex scaffolds.

Reductive Amination: Undergoes reaction with primary or secondary amines in the presence

of a reducing agent (e.g., NaBH₃CN) to yield substituted benzylamines.

Oxidation/Reduction: Can be easily oxidized to the corresponding 3-chloro-2,4,5-

trifluorobenzoic acid using agents like potassium permanganate or chromic acid, or reduced

to 3-chloro-2,4,5-trifluorobenzyl alcohol with sodium borohydride.

Caption: Key reactions of the aldehyde group.

Aromatic Ring Reactivity
The heavily halogenated benzene ring is electron-deficient, which deactivates it towards

electrophilic aromatic substitution. However, this electronic nature makes it a prime candidate

for Nucleophilic Aromatic Substitution (SNAr). The fluorine atoms, particularly those ortho and

para to other activating groups (though none are present here, the overall electron deficiency is

key), are excellent leaving groups for SNAr. This allows for the selective introduction of

nucleophiles such as alkoxides, thiolates, and amines to displace a fluorine atom, providing a

pathway to highly functionalized aromatic cores that are otherwise difficult to access.

Section 4: Synthesis Methodology
The preparation of 3-Chloro-2,4,5-trifluorobenzaldehyde typically involves multi-step

synthetic sequences starting from more readily available precursors. One logical approach is

the formylation of a corresponding halogenated benzene or the functional group manipulation

of a related benzoic acid derivative. A plausible synthesis is outlined below, based on

established chemical transformations.

Representative Synthetic Protocol: From 3-Amino-2,4,5-
trifluorobenzoic Acid
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This protocol is adapted from the synthesis of the corresponding benzoic acid, demonstrating a

viable route to the core halogenated ring structure.[4]

Step 1: Diazotization and Chlorination (Sandmeyer Reaction)

Dissolve 3-amino-2,4,5-trifluorobenzoic acid in an aqueous solution of hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the low temperature to

form the diazonium salt.

Slowly add the diazonium salt solution to a solution of copper(I) chloride (CuCl) in HCl.

Allow the reaction to warm to room temperature and stir until nitrogen evolution ceases.

Extract the product, 3-chloro-2,4,5-trifluorobenzoic acid, with an organic solvent (e.g., ethyl

acetate).

Step 2: Reduction of Carboxylic Acid to Alcohol

Dissolve the 3-chloro-2,4,5-trifluorobenzoic acid in a dry, aprotic solvent like tetrahydrofuran

(THF).

Slowly add a reducing agent, such as lithium aluminum hydride (LiAlH₄) or borane-THF

complex (BH₃•THF), at 0 °C.

After the addition is complete, allow the mixture to stir at room temperature until the reaction

is complete (monitored by TLC).

Carefully quench the reaction with water and/or aqueous acid.

Extract the resulting 3-chloro-2,4,5-trifluorobenzyl alcohol.

Step 3: Oxidation of Alcohol to Aldehyde

Dissolve the benzyl alcohol in a suitable solvent like dichloromethane (DCM).
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Add a mild oxidizing agent, such as pyridinium chlorochromate (PCC) or Dess-Martin

periodinane (DMP).

Stir the reaction at room temperature until the starting material is consumed.

Work up the reaction by filtering through a pad of silica or celite and removing the solvent

under reduced pressure to yield the final product, 3-Chloro-2,4,5-trifluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b008590/docs?utm_src=pdf-body#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemwhat.com/3-chloro-245-trifluorobenzaldehyde-cas-101513-80-8/
https://www.appchemical.com/products/101513-80-8?cate_name=Life%20Science&cate2_name=Chemistry&cate_id=5&cate2_id=1&pro_name=Benzaldehyde,%203-chloro-2,4,5-trifluoro-&keyword=
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=31467&ExtHyperLink=1
https://www.researchgate.net/publication/235896888_3-Chloro-245-trifluoro-benzoic_acid
https://www.benchchem.com/product/b008590/docs#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590/docs#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590/docs#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590/docs#3-chloro-2-4-5-trifluorobenzaldehyde-chemical-properties
https://www.benchchem.com/product/b008590?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008590?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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